Cas no 39062-91-4 (Benzamide, N-[(trifluoromethyl)sulfonyl]-)

• Product Name: Benzamide, N-[(trifluoromethyl)sulfonyl]-
• CAS No: 39062-91-4
• MF: C₈H₆F₃NO₃S
• MW: 253.198351383209
• CID: 1505207
• Update Time: 2024-08-24

Benzamide, N-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(trifluoromethyl)sulfonyl]-

• Inchi： 1S/C8H6F3NO3S/c9-8(10,11)16(14,15)12-7(13)6-4-2-1-3-5-6/h1-5H,(H,12,13)
• InChI Key： DUENTUDGKBXYRX-UHFFFAOYSA-N
• SMILES： C(NS(C(F)(F)F)(=O)=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 253.00208

Experimental Properties

• Density: 1.514±0.06 g/cm3(Predicted)
• PSA: 63.24
• pka: -1.04±0.40(Predicted)